N'-acetyl-2-chlorobenzohydrazide

• IUPAC Name: N'-acetyl-2-chlorobenzohydrazide
• InChI: InChI=1S/C9H9ClN2O2/c1-6(13)11-12-9(14)7-4-2-3-5-8(7)10/h2-5H,1H3,(H,11,13)(H,12,14)
• InChI Key: JARLZRSFUFGXQH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NNC(=O)C1=CC=CC=C1Cl
• Molecular Formula: C9H9ClN2O2
• Molecular Weight: 212.63 g/mol

Description

N'-Acetyl-2-chlorobenzohydrazide (molecular formula: C₉H₉ClN₂O₂; molecular weight: 212.63 g/mol) is a benzohydrazide derivative featuring a chlorine substituent at the 2-position of the benzene ring and an acetylated hydrazide group. This compound has garnered attention in medicinal chemistry due to its interaction with viral proteases. For instance, molecular dynamics simulations revealed that it binds to the SARS-CoV-2 Papain-Like Protease (PLpro) with a low ligand RMSD of 0.6 Å, forming stable hydrogen bonds with residues Arg49, Glu174, and Ser223 .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of N'-Acetyl-2-Chlorobenzohydrazide and Analogs

Compound Name	Molecular Formula	Substituents/Modifications	Molecular Weight (g/mol)	Key Structural Features	Reported Activity	References
N'-Acetyl-2-chlorobenzohydrazide	C₉H₉ClN₂O₂	2-Cl, acetyl hydrazide	212.63	Chlorine at 2-position; acetylated hydrazide	SARS-CoV-2 PLpro inhibition
2-Chloro-N′-(chloroacetyl)benzohydrazide	C₉H₈Cl₂N₂O₂	2-Cl, chloroacetyl hydrazide	247.08	Dual chloro substituents; chloroacetyl group	None reported
N'-Acetyl-3-chlorobenzohydrazide	C₉H₉ClN₂O₂	3-Cl, acetyl hydrazide	212.63	Chlorine at 3-position (positional isomer)	None reported
N'-Acetyl-2-nitrobenzohydrazide	C₉H₉N₃O₄	2-NO₂, acetyl hydrazide	223.19	Nitro group (electron-withdrawing) at 2-position	None reported
3-Chloro-N'-(2-hydroxy-4-pentadecylbenzylidene)benzothiophene-2-carbohydrazide	C₂₉H₃₅ClN₂O₂S	3-Cl, benzothiophene core, pentadecyl chain	505.12	Bulky pentadecyl chain; benzothiophene scaffold	Synthetic intermediate

Substituent Effects on Bioactivity

• Electron-Withdrawing Groups: Replacing the 2-chloro substituent with a nitro group (as in N'-acetyl-2-nitrobenzohydrazide) introduces stronger electron-withdrawing effects, which may alter electronic distribution and binding affinity.
• Positional Isomerism : The 3-chloro isomer (N'-acetyl-3-chlorobenzohydrazide) shares the same molecular formula but differs in chlorine placement. Positional isomerism can significantly impact target binding; for example, steric hindrance or altered hydrogen-bonding patterns may arise .
• Dual Chloro Substituents: 2-Chloro-N′-(chloroacetyl)benzohydrazide features a chloroacetyl group in addition to the 2-chloro substituent.

Structural Complexity and Functionalization

• Benzothiophene Derivatives : The benzothiophene-based analog () incorporates a heterocyclic core and a long alkyl chain, enhancing hydrophobicity. Such modifications are common in drug design to improve membrane permeability but may reduce aqueous solubility .
• Hybrid Scaffolds : Compounds like 2-{[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]sulfanyl}-N′-[(E)-(2,4-dimethoxyphenyl)methylene]acetohydrazide () merge multiple pharmacophores (e.g., benzimidazole, sulfanyl), which could broaden biological targets but complicate synthesis .